![molecular formula C11H11N3O B1417470 6-Methyl-3-(4-methylphenyl)-1,2,4-triazin-5-ol CAS No. 109306-98-1](/img/structure/B1417470.png)
6-Methyl-3-(4-methylphenyl)-1,2,4-triazin-5-ol
Overview
Description
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and the sequence of chemical reactions .Molecular Structure Analysis
This involves the use of spectroscopic techniques like NMR, IR, mass spectrometry, and X-ray crystallography to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes, the conditions under which these reactions occur, and the products formed .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, refractive index, acidity or basicity, and reactivity .Scientific Research Applications
Chemical Characterization and Synthesis
Chemical Modification and Methylation Products : Research by Jacobsen & Rose (1987) explored the methylation of various 1,2,4-triazin-5(2H)-one derivatives, including 6-methyl variants, to produce new zwitterionic methylation products. This study contributes to understanding the chemical behavior and synthesis possibilities of compounds similar to 6-Methyl-3-(4-methylphenyl)-1,2,4-triazin-5-ol (Jacobsen & Rose, 1987).
Synthesis of Analogues : Carroll et al. (2007) developed methods for synthesizing phenylethynyl[1,2,4]methyltriazines as analogues of a specific pyridine compound, highlighting the versatility and potential of 1,2,4-triazine derivatives in chemical synthesis (Carroll et al., 2007).
Biological Applications
Antimicrobial Activities : Bektaş et al. (2007) investigated the synthesis of new 1,2,4-triazole derivatives, including those with 4-methylphenyl groups, for their antimicrobial activities. This research is significant for understanding the potential biological applications of 1,2,4-triazine derivatives in combating microbial infections (Bektaş et al., 2007).
Synthesis and Biological Evaluation : El-All et al. (2016) synthesized new fused triazine derivatives based on 6-methyl-3-thioxo-1,2,4-triazin-5-one and evaluated their biological activities against cancer cell lines, showcasing the potential of 1,2,4-triazine derivatives in cancer research (El-All et al., 2016).
Pharmaceutical Research
- Development of PET Tracers : Wang, Gao, and Zheng (2014) synthesized carbon-11-labeled 1,2,4-triazine derivatives for potential use as PET tracers in imaging, demonstrating the application of 1,2,4-triazine derivatives in diagnostic imaging and pharmaceutical research (Wang, Gao, & Zheng, 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-methyl-3-(4-methylphenyl)-4H-1,2,4-triazin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c1-7-3-5-9(6-4-7)10-12-11(15)8(2)13-14-10/h3-6H,1-2H3,(H,12,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNLVCGMKLBNXPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(C(=O)N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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